Cas no 2172573-11-2 (2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid)

• Product Name: 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid
• CAS No: 2172573-11-2
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5569045
• PubChem ID: 165594169
• Update Time: 2025-10-30

2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1592589
• 2172573-11-2
• 2-(3-chloro-2-methylphenyl)-2-fluoropropanoic acid
• 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid

• Inchi： 1S/C10H10ClFO2/c1-6-7(4-3-5-8(6)11)10(2,12)9(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： HKSXZLFDJCRVOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C(C(=O)O)(C)F

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid

Introduction to 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid (CAS No. 2172573-11-2)

2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid, identified by the CAS number 2172573-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluorinated aromatic carboxylic acids, a subclass known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The 3-chloro-2-methylphenyl moiety in the molecular structure of 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid introduces a region of high electron-withdrawing character due to the electronegative chlorine atom, which can influence the electronic distribution across the aromatic system. This electronic modulation is often exploited in medicinal chemistry to enhance binding affinity and selectivity in biological targets. The fluoropropanoic acid portion of the molecule provides a flexible side chain that can be further modified to optimize pharmacokinetic profiles and metabolic stability.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve drug properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug molecules has been extensively studied, with numerous examples demonstrating its efficacy in enhancing therapeutic outcomes. For instance, fluorinated analogs of existing drugs have shown improved pharmacological activity and reduced side effects, making fluorine one of the most widely used heteratoms in medicinal chemistry.

2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid represents a promising candidate for further exploration in this context. Its unique structural motif suggests potential applications in the design of novel therapeutic agents targeting various diseases. The combination of chloro and fluoro substituents on the aromatic ring may confer distinct interactions with biological targets, such as enzymes or receptors, which could lead to the development of highly specific and potent drugs.

One of the key aspects that make this compound intriguing is its potential as a building block for more complex molecules. The carboxylic acid functionality allows for further derivatization through esterification, amidation, or other chemical transformations, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery pipelines, where iterative optimization is often required to achieve desired pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have also facilitated the study of 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid. These tools allow researchers to predict how this compound might interact with biological targets at an atomic level, providing insights into its mechanism of action and potential side effects. Such simulations are crucial for guiding experimental design and accelerating the drug development process.

The synthesis of 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges, allowing for efficient production even on scales relevant for preclinical studies.

In conclusion, 2-(3-Chloro-2-methylphenyl)-2-fluoropropanoic acid (CAS No. 2172573-11-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug discovery, while recent advancements in chemical biology and computational methods continue to enhance our understanding of its properties and applications. As research in this area progresses, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.